Cas no 877635-38-6 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate
• CAS No: 877635-38-6
• MF: C₂₀H₁₈N₂O₄S
• MW: 382.432923793793
• CID: 6009065
• PubChem ID: 7217868
• Update Time: 2025-05-22

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate
• Benzoic acid, 3,4-dimethyl-, 6-[[(4-methyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
• F2510-0017
• 877635-38-6
• SR-01000020311-1
• 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate
• 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate
• SR-01000020311
• AKOS024654695

• Inchi： 1S/C20H18N2O4S/c1-12-4-5-15(8-13(12)2)19(24)26-18-10-25-16(9-17(18)23)11-27-20-21-7-6-14(3)22-20/h4-10H,11H2,1-3H3
• InChI Key： ANSBPJWVGRTIBK-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC(C)=N2)OC=1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 382.09872823g/mol
• Monoisotopic Mass: 382.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 594.3±50.0 °C(Predicted)
• pka: 0.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate

Recent Advances in the Study of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate (CAS: 877635-38-6)

The compound 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate (CAS: 877635-38-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of 877635-38-6, which combines a pyranone core with a pyrimidine-thioether linkage and a 3,4-dimethylbenzoate ester. This hybrid structure is believed to contribute to its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 877635-38-6 exhibits potent inhibitory effects on specific kinase targets involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 877635-38-6. A recent publication in Organic & Biomolecular Chemistry (2024) described an improved synthetic route that utilizes microwave-assisted reactions to reduce reaction times and enhance efficiency. This method not only improves the scalability of production but also minimizes the formation of byproducts, which is critical for pharmaceutical applications.

Further investigations into the mechanism of action of 877635-38-6 have revealed its ability to modulate key cellular signaling pathways. For instance, a study in Cell Chemical Biology (2023) identified that the compound interacts with the ATP-binding site of certain protein kinases, thereby disrupting their activity. This finding is particularly relevant for cancer research, as these kinases are often overexpressed in various malignancies. Preliminary in vitro and in vivo studies have shown promising results, with 877635-38-6 demonstrating selective cytotoxicity against cancer cells while sparing normal cells.

Despite these encouraging findings, challenges remain in the development of 877635-38-6 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate (CAS: 877635-38-6) represents a promising candidate for further drug development. Its multifaceted biological activities and recent synthetic advancements underscore its potential in addressing unmet medical needs. Future research should focus on elucidating its precise mechanisms of action and optimizing its therapeutic profile for clinical use.